Cas no 275-51-4 (Azulene)

Cabbage is a chemical reagent with molecular formula of C10H8. It is insoluble in water and soluble in 60% sulfuric acid or hydrochloric acid. It is flammable and produces irritating smoke when burned.
Azulene structure
Azulene structure
Azulene
275-51-4
C10H8
128.17
MFCD00003810
82084
87562205

Azulene Properties

Names and Identifiers

    • Azulene
    • Bicyclo[5.3.0]decapentaene
    • Azulene Solution
    • AZULENE(RG)
    • Azunamic
    • Bicyclo(5.3.0)-1,3,5,7,9-decapentaene
    • Bicyclo(5.3.0)-deca-2,4,6,8,10-pentaene
    • Cyclopentacycloheptene
    • EINECS 205-993-6
    • NSC 89248
    • Azulen
    • bicyclo[5.3.0]deca-2,4,6,8,10-pentaene
    • Q144362
    • BICYCLO-(5.3.0)-DECA-2,4,6,8,10-PENTAENE
    • A0634
    • AZULENE [INCI]
    • AZULENE [JAN]
    • azulene
    • CS-0006517
    • Bicyclo(0.3.5)deca-1,3,5,7,9-pentaene
    • Bicyclo(5.3.0)decapentaene
    • MFCD00003810
    • UNII-82R6M9MGLP
    • 82R6M9MGLP
    • AKOS015840881
    • Azulene (JAN)
    • DTXSID2059770
    • SR-01000944574-1
    • Bicyclo[5.3.0]-1,5,7,9-decapentaene
    • Azusalen [as sodium sulfonate]
    • Azusalen (as sodium sulfonate)
    • A819116
    • AZULENE (MART.)
    • Azulene, 99%
    • D09768
    • NSC89248
    • J-016811
    • CHEMBL3272628
    • CS-15638
    • DB-047243
    • AZULENE [MART.]
    • 275-51-4
    • Azulene, analytical standard
    • NSC-89248
    • CHEBI:31249
    • HY-B0055
    • AZULENE [MI]
    • BICYCLO-(0.3.5)-DECA-1,3,5,7,9-PENTAENE
    • C13408
    • Azulene, standard for GC, >=99.0% (GC)
    • NS00013373
    • azulen
    • SR-01000944574
    • AZULENE [WHO-DD]
    • DTXCID7037686
    • Azulekeep
    • +Expand
    • MFCD00003810
    • CUFNKYGDVFVPHO-UHFFFAOYSA-N
    • 1S/C10H8/c1-2-5-9-7-4-8-10(9)6-3-1/h1-8H
    • C1=CC=C2C=CC=C2C=C1
    • 969517

Computed Properties

  • 128.06300
  • 0
  • 0
  • 0
  • 128.063
  • 10
  • 94.6
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • nothing
  • nothing
  • 0
  • 0A^2

Experimental Properties

  • 2.79140
  • 0.00000
  • 926
  • 1.5736 (estimate)
  • 242 °C(lit.)
  • 99.0 to 103.0 deg-C
  • 241-243°C
  • Soluble in organic solvents.
  • Blue leaflet or monoclinic sheet crystals. It smells of naphthalene.
  • Stable. Combustible. Incompatible with strong oxidizing agents.
  • Soluble in general organic solvents, insoluble in water.
  • 1.0530

Azulene Security Information

  • GHS09 GHS09
  • CO4570000
  • 2
  • S24/25
  • S61
  • R51/53
  • N N
  • UN 3077 9/PG 3
  • H411
  • P273
  • Ventilation and low temperature drying
  • 51/53
  • Yes
  • 8

Azulene Customs Data

  • 2902909090
  • China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Azulene Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AB31942-100mg
AZULENE
275-51-4 >99.0%(GC)
100mg
$83.00 2024-04-20
Aaron
AR002UNM-100mg
AZULENE
275-51-4 99%
100mg
$29.00
abcr
AB178505-250 mg
Azulene, 99%; .
275-51-4 99%
250mg
€82.40 2023-06-23
Ambeed
A419582-100mg
Azulene
275-51-4 98%
100mg
$52.0 2024-07-28
ChemScence
CS-0006517-100mg
Azulene
275-51-4 99.98%
100mg
$120.0 2022-04-27
eNovation Chemicals LLC
D962829-0.25g
AZULENE
275-51-4 98%
0.25g
$215 2022-09-12
MedChemExpress
HY-B0055-100mg
Azulene
275-51-4 99.97%
100mg
¥600 2024-04-18
TargetMol Chemicals
T8116-100 mg
Azulene
275-51-4 98%
100MG
¥ 380
TRC
A965250-100mg
Azulene
275-51-4
100mg
$ 234.00 2023-04-19
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
L08271-1g
Azulene, 99%
275-51-4 99%
1g
¥2498.00 2023-04-12

Azulene Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Hydrogen Solvents: Methylcyclohexane ;  3 h, 1 atm, 450 °C
Reference
Catalytic cracking of low-density polyethylene dissolved in various solvents: product distribution and coking behavior
Machhi, Dharmesh J.; Modhera, Bharat; Parikh, Parimal A., Journal of Material Cycles and Waste Management, 2023, 25(5), 3005-3020

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium ;  1 h, 350 °C; 4 h, 350 °C
Reference
Catalytic hydrotreatment of pyrolytic lignins from different sources to biobased chemicals: Identification of feed-product relations
Figueiredo, M. B.; Deuss, P. J.; Venderbosch, R. H.; Heeres, H. J., Biomass and Bioenergy, 2020, 134,

Synthetic Circuit 3

Reaction Conditions
1.1 15 min, 550 °C
Reference
An improved catalytic pyrolysis concept for renewable aromatics from biomass involving a recycling strategy for co-produced polycyclic aromatic hydrocarbons
Genuino, Homer C.; Muizebelt, Inouk; Heeres, Andre; Schenk, Niels J.; Winkelman, Jos G. M.; et al, Green Chemistry, 2019, 21(14), 3802-3806

Azulene Raw materials

Azulene Preparation Products

Azulene Suppliers

HU BEI QI FEI YI YAO HUA GONG Co., Ltd.
Audited Supplier Audited Supplier
(CAS:275-51-4)
LIU JING LI : 1 8 7 0 2 7 6 2 2 5 1
18702762251
1438980033@qq.com
ZHENG ZHOU A ER FA HUA GONG Co., Ltd.
Audited Supplier Audited Supplier
(CAS:275-51-4)
LIU JING LI
15324716602
2853979810@qq.com
Shanghai Hansi Chemical Industry Co., Ltd.
Audited Supplier Audited Supplier
(CAS:275-51-4)
GU JING LI
18939883912
sales@gh-reagent.com
GUANG DONG WENG JIANG HUA XUE SHI JI Co., Ltd.
Audited Supplier Audited Supplier
(CAS:275-51-4)
LUO XUE YUN
13927875076
3007432263@qq.com
Hubei Wande Chemical Co.,Ltd.
Audited Supplier Audited Supplier
(CAS:275-51-4)
CHEN DAN DAN
15827180502
1148980033@qq.com
Shanghai Jixiang Biotechnology Co.,Ltd
Audited Supplier Audited Supplier
(CAS:275-51-4)
ZHU JING LI
17651674962
710378061@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:275-51-4)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:275-51-4)
TANG SI LEI
15026964105
2881489226@qq.com

Azulene Related Literature

Recommended suppliers
Amadis Chemical Company Limited
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99%
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